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Introduction

1-Hydroxycyclopentanecarbonitrile, also known as cyclopentanone cyanohydrin, is a
bifunctional organic molecule of significant interest to the scientific community, particularly
those engaged in pharmaceutical research and drug development.[1][2] Its unique molecular
architecture, featuring a hydroxyl (-OH) and a nitrile (-C=N) group on the same carbon atom of
a cyclopentane ring, imparts a versatile reactivity profile, positioning it as a valuable
intermediate in the synthesis of a diverse array of more complex molecules.[1][2][3] This guide
provides a comprehensive overview of the chemical and physical properties of 1-
hydroxycyclopentanecarbonitrile, detailed synthesis protocols, an exploration of its
reactivity, and essential safety and handling information.

Molecular Structure and Identification

The structural integrity of a molecule is fundamental to its chemical behavior. 1-
Hydroxycyclopentanecarbonitrile is an achiral molecule as it lacks a stereogenic center.[1]
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The core of the molecule is a five-membered cyclopentane ring, with both a hydroxyl and a
nitrile functional group attached to the first carbon atom.[1]

Below is a DOT script representation of the 2D chemical structure of 1-
Hydroxycyclopentanecarbonitrile.

Caption: 2D structure of 1-Hydroxycyclopentanecarbonitrile.

Systematic identification of this compound is crucial for unambiguous communication in a
research setting. Its IUPAC name is 1-hydroxycyclopentane-1-carbonitrile.[1][4] It is registered
under the CAS number 5117-85-1.[4] Other identifiers include its INChl and SMILES notations,
which are provided in the table below for computational chemistry applications.[1][4]

Identifier Value

IUPAC Name 1-hydroxycyclopentane-1-carbonitrile[1][4]

CAS Number 5117-85-1[4]

Molecular Formula CeHoNOJ[1][3]

Molecular Weight 111.14 g/mol [3][4]

nChi INChl=1S/C6HINO/c7-5-6(8)3-1-2-4-6/h8H,1-
4H2[1][4]

InChlKey JZHFFOQSXKDOSX-UHFFFAOYSA-N[1][4]

SMILES C1CCC(CI1)(C#N)O[1][4]

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is paramount for
its effective use in experimental design, particularly in dissolution, formulation, and reaction
scale-up. 1-Hydroxycyclopentanecarbonitrile is a clear, colorless liquid at room temperature.
[1] Its dual functional groups, the polar hydroxyl and nitrile moieties, influence its solubility and
other physical characteristics.[1][3]
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Property Value Source
Appearance Colorless liquid [1]
Boiling Point 246.4 °C at 760 mmHg [31[5]
Density 1.1+0.1 g/cm3 [11[3]
Flash Point 102.8 + 22.6 °C [1]

- Enhanced solubility in polar
Solubility _ _ [1]
protic and aprotic solvents.

LogP (Octanol-Water Partition
o -0.27 [1]
Coefficient)

Refractive Index 1.492 [1]

The negative LogP value indicates a slight preference for aqueous phases, a critical
consideration in biphasic reaction systems and extraction protocols.[1]

Synthesis Protocols

The most prevalent and straightforward synthesis of 1-hydroxycyclopentanecarbonitrile
involves the nucleophilic addition of a cyanide anion to cyclopentanone. This reaction is a
classic example of cyanohydrin formation.

Protocol: Synthesis from Cyclopentanone

This protocol is based on the well-established reaction of ketones with cyanide salts. The
choice of a slightly acidic medium is crucial to protonate the intermediate alkoxide without
causing significant hydrolysis of the nitrile.

Materials:
e Cyclopentanone
e Sodium cyanide (NaCN) or Potassium cyanide (KCN)

o Acetic acid (glacial)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.smolecule.com/products/s706155
https://www.lookchem.com/404.htm
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.smolecule.com/products/s706155
https://www.lookchem.com/404.htm
https://www.smolecule.com/products/s706155
https://www.smolecule.com/products/s706155
https://www.smolecule.com/products/s706155
https://www.smolecule.com/products/s706155
https://www.smolecule.com/products/s706155
https://www.benchchem.com/product/b1295621/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-hydroxycyclopentanecarbonitrile-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Diethyl ether

o Saturated agueous sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Ice bath

e Round-bottom flask

e Magnetic stirrer

o Separatory funnel

Step-by-Step Procedure:

e Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic
stir bar. Place the flask in an ice bath to maintain a low temperature.

e Addition of Reactants: To the flask, add cyclopentanone followed by an aqueous solution of
sodium cyanide.

« Acidification: While stirring vigorously, slowly add glacial acetic acid dropwise to the reaction
mixture. The acid protonates the cyanide to form hydrogen cyanide in situ, which then
attacks the carbonyl carbon of cyclopentanone.

o Reaction Monitoring: Allow the reaction to stir in the ice bath for 1-2 hours. The progress can
be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the
cyclopentanone spot.

o Workup: Once the reaction is complete, transfer the mixture to a separatory funnel.

o Extraction: Extract the aqueous layer with diethyl ether (3x). The organic layers contain the
desired product.

e Washing: Combine the organic extracts and wash with a saturated aqueous solution of
sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine.
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» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator to yield the
crude 1-hydroxycyclopentanecarbonitrile.

 Purification (Optional): The crude product can be purified further by vacuum distillation if a
higher purity is required.

The following diagram illustrates the workflow for the synthesis of 1-
Hydroxycyclopentanecarbonitrile.

Reaction

Sodium Cyanide Workup & Purification
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Hydroxycyclopentanecarbonitrile.

Chemical Reactivity and Synthetic Utility

The synthetic versatility of 1-hydroxycyclopentanecarbonitrile stems from the presence of
two reactive functional groups: the hydroxyl group and the nitrile group. This dual functionality
allows for a range of chemical transformations, making it a valuable building block in organic
synthesis.[1]

Reactions of the Nitrile Group

» Hydrolysis: The nitrile group can be hydrolyzed under either acidic or basic conditions to
yield 1-hydroxycyclopentanecarboxylic acid.[1] This transformation is a key step in the
synthesis of various substituted cyclopentane derivatives.
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e Reduction: The nitrile can be reduced to a primary amine (1-aminomethyl-1-cyclopentanol)
using reducing agents such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.
This provides a route to amino alcohols.

e Nucleophilic Addition: Grignard reagents and organolithium compounds can add to the nitrile
carbon to form ketones after hydrolysis of the intermediate imine.

Reactions of the Hydroxyl Group

« Esterification: The hydroxyl group can be acylated to form esters.

 Etherification: The hydroxyl group can be converted to an ether by reaction with alkyl halides
under basic conditions (Williamson ether synthesis).

o Oxidation: Oxidation of the secondary alcohol is not possible without breaking the C-C bond.

The following diagram illustrates a key reactivity pathway of 1-
Hydroxycyclopentanecarbonitrile.

Nitrile Group Reactions

Hydrolysis
(H* or OH")

Hydroxyl Group Reactions

(Ei;?rgﬁﬁtrligg) Ester Derivative

Click to download full resolution via product page
Caption: Reactivity pathways of 1-Hydroxycyclopentanecarbonitrile.

The ability to selectively react at either the hydroxyl or the nitrile group, or to modify both,
underscores the importance of 1-hydroxycyclopentanecarbonitrile as a versatile
intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][3]
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Spectroscopic Data

Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of
chemical compounds.

Spectroscopic Technique Key Features

The methylene protons of the cyclopentane ring

typically appear as multiplets in the range of 1.5-

4.0 ppm. The hydroxyl proton often presents as
1H NMR pp _ yaroxyl p p _

a broad singlet between 3-5 ppm, with its

chemical shift being concentration and solvent

dependent.[1]

A characteristic signal for the nitrile carbon is

observed at approximately 115-120 ppm. The
13C NMR _

carbon atoms of the cyclopentane ring resonate

in the aliphatic region between 20-80 ppm.[1]

A strong, sharp absorption band characteristic of
the C=N stretch is observed around 2250 cm™2.

IR Spectroscopy A broad absorption band in the region of 3200-
3600 cm~* corresponds to the O-H stretch of the
hydroxyl group.

The mass spectrum can be used to confirm the
Mass Spectrometry (GC-MS) )
molecular weight of the compound.[4]

Researchers are encouraged to consult spectral databases such as SpectraBase for reference
spectra.[6]

Safety and Handling

As with all chemicals, proper safety precautions must be observed when handling 1-
hydroxycyclopentanecarbonitrile. It is classified as a hazardous substance.

GHS Hazard Statements:

e H301: Toxic if swallowed[5]
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e H311: Toxic in contact with skin[5]
e H331: Toxic if inhaled[5]
e H410: Very toxic to aquatic life with long-lasting effects[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P273: Avoid release to the environment.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.
[5]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

Always handle this compound in a well-ventilated chemical fume hood, wearing appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Store in
a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing
agents.[1]

Conclusion

1-Hydroxycyclopentanecarbonitrile is a versatile and valuable chemical intermediate with
significant potential in organic synthesis, particularly for the development of novel
pharmaceutical agents and materials.[1][3] Its unique combination of hydroxyl and nitrile
functionalities on a cyclopentane scaffold allows for a wide range of chemical modifications. A
thorough understanding of its properties, synthesis, and reactivity, coupled with stringent
adherence to safety protocols, will enable researchers and scientists to fully harness the
synthetic potential of this important molecule.

References

» National Center for Biotechnology Information. (n.d.). 1-Hydroxycyclopentanecarbonitrile.
PubChem. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.americanelements.com/5117-85-1-1-hydroxycyclopentane-1-carbonitrile
https://www.smolecule.com/products/s706155
https://www.benchchem.com/product/b1295621/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-hydroxycyclopentanecarbonitrile-properties-synthesis-and-applications
https://www.smolecule.com/products/s706155
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1295621/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-hydroxycyclopentanecarbonitrile-properties-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/199855
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e LookChem. (n.d.). Cas 5117-85-1, 1-Hydroxycyclopentane carbonitrile. Retrieved from [Link]
e American Elements. (n.d.). 1-hydroxycyclopentane-1-carbonitrile. Retrieved from [Link]

o Pharmaffiliates. (n.d.). 6-Bromo-2,2'-bipyridine. Retrieved from [Link]

e Molbase. (n.d.). 1-Hydroxycyclopentane carbonitrile 5117-85-1 wiki. Retrieved from [Link]

e NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). China Cyclopentanecarbonitrile,1-hydroxy
manufacturer. Retrieved from [Link]

» National Center for Biotechnology Information. (n.d.). 1-Hydroxy-2-methylcyclopentane-1-
carbonitrile. PubChem. Retrieved from [Link]

e SIELC Technologies. (2018, May 17). Cyclopentanecarbonitrile, 1-hydroxy-. Retrieved from
[Link]

» Wiley Science Solutions. (n.d.). 1-Hydroxycyclopentanecarbonitrile, acetate.
SpectraBase. Retrieved from [Link]

o Wiley Science Solutions. (n.d.). 1-Hydroxycyclopentanecarbonitrile, acetate -
Optional[Raman] - Spectrum. SpectraBase. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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